Cas no 2034202-48-5 (3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one)

• Product Name: 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one
• CAS No: 2034202-48-5
• MF: C₁₉H₂₅F₃N₄O₂
• MW: 398.422614812851
• CID: 5347304
• Update Time: 2025-07-17

3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(4-(6-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)dihydrofuran-2(3H)-one
• 3-[4-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]oxolan-2-one
• 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one

• Inchi： 1S/C19H25F3N4O2/c20-19(21,22)16-2-1-3-17(23-16)26-11-9-24(10-12-26)14-4-7-25(8-5-14)15-6-13-28-18(15)27/h1-3,14-15H,4-13H2
• InChI Key： ATCVNKHCCGAJBP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)N1CCN(CC1)C1CCN(C2C(=O)OCC2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 546
• XLogP3: 2.7
• Topological Polar Surface Area: 48.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one

Comprehensive Overview of 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one (CAS No. 2034202-48-5)

The compound 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one (CAS No. 2034202-48-5) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a piperazine core, a piperidine moiety, and a trifluoromethylpyridine group, making it a subject of significant interest in pharmaceutical and agrochemical research. The presence of the oxolan-2-one (γ-butyrolactone) ring further enhances its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and precision medicine, where researchers seek molecules with optimized pharmacokinetic profiles. The 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one exemplifies this trend, as its CF3 group contributes to improved lipophilicity and membrane permeability.

From a synthetic perspective, the compound's piperazine-piperidine scaffold is particularly noteworthy. Such bicyclic systems are frequently employed in the design of CNS-targeting therapeutics, including antipsychotics and antidepressants. This has led to increased scrutiny of 2034202-48-5 in academic and industrial labs, with publications highlighting its utility in fragment-based drug design (FBDD).

The oxolan-2-one ring in this molecule also opens avenues for green chemistry applications. As sustainability becomes a priority in chemical manufacturing, lactone-based structures like this are being explored as biodegradable alternatives to traditional solvents. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched in AI-driven material science databases.

Analytical characterization of CAS No. 2034202-48-5 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance). These methods confirm the compound's high purity (>98%), a critical parameter for researchers investigating its structure-activity relationships (SAR). The trifluoromethyl group's distinct 19F NMR signal serves as a valuable diagnostic marker during quality control.

In computational chemistry, this molecule's 3D conformation has attracted attention for molecular docking studies. Its ability to adopt multiple bioactive conformations makes it a promising candidate for virtual screening against various GPCR targets. This application resonates with current searches about AI-assisted drug design, where such compounds are used to train machine learning models for binding affinity prediction.

The stability profile of 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one under different pH conditions has been extensively documented. Studies show exceptional stability in physiological pH ranges (6-8), a property highly valued in prodrug development. This characteristic, combined with its moderate logP value, positions it as a potential candidate for oral bioavailability optimization projects.

Patent literature reveals that derivatives of this compound have been claimed in applications ranging from neurodegenerative disease modulators to crop protection agents. The trifluoromethylpyridine segment specifically contributes to pesticidal activity, addressing the agricultural sector's need for next-generation agrochemicals with lower environmental impact.

From a regulatory standpoint, 2034202-48-5 is not currently listed in major controlled substance inventories, facilitating its use in global research collaborations. However, researchers must still adhere to REACH compliance standards when handling this material, particularly regarding proper laboratory safety protocols for nitrogen-containing heterocycles.

The compound's crystallographic data has been deposited in several structural databases, enabling QSAR modeling studies. These datasets are increasingly valuable in the era of digital chemistry, where researchers combine experimental and computational approaches for accelerated discovery cycles.

In summary, 3-(4-{4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)oxolan-2-one represents a multifaceted research tool with applications spanning medicinal chemistry, materials science, and sustainable technology. Its unique combination of heterocyclic systems and fluorine substituents continues to inspire innovation across multiple scientific disciplines.